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Compound of Interest

Compound Name: Calcein

Cat. No.: B042510

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Calcein AM assay, a widely used method
for determining cell viability. We will delve into the core principles of the assay, provide detailed
experimental protocols for various applications, present key quantitative data, and offer
troubleshooting guidance.

Core Principles of the Calcein AM Assay

The Calcein AM (Calcein acetoxymethyl ester) assay is a fluorescence-based method for
identifying and quantifying viable cells.[1][2] The underlying principle relies on the enzymatic
activity and membrane integrity of living cells. Calcein AM is a non-fluorescent, cell-permeant
compound that readily crosses the intact plasma membrane of live cells.[1] Once inside the
cytoplasm, intracellular esterases, which are only active in viable cells, cleave the
acetoxymethyl (AM) ester group.[1] This enzymatic conversion transforms the non-fluorescent
Calcein AM into the highly fluorescent and membrane-impermeant molecule, calcein.[1] The
negatively charged calcein is retained within the cytoplasm of cells with intact membranes,
emitting a strong green fluorescence. Dead cells, lacking active esterases and possessing
compromised membranes, are unable to convert Calcein AM or retain the fluorescent product,
and thus do not fluoresce. The intensity of the green fluorescence is directly proportional to the
number of viable cells.

The key characteristics of Calcein AM are summarized in the table below:
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Property Value

Excitation Wavelength ~494 nm

Emission Wavelength ~517 nm

Color of Fluorescence Green

Cellular Localization Cytoplasm and Nucleus
Fixability Non-fixable

Mechanism of Action

The mechanism of Calcein AM conversion in a live cell is a two-step process involving passive

diffusion and enzymatic cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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